molecular formula C10H9ClN2O B8568271 5-(2-Chloro-benzyl)-oxazol-2-ylamine

5-(2-Chloro-benzyl)-oxazol-2-ylamine

Cat. No.: B8568271
M. Wt: 208.64 g/mol
InChI Key: LRPSVMSDUYIJFB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-(2-Chloro-benzyl)-oxazol-2-ylamine is a benzoxazole derivative characterized by a 2-chlorobenzyl substituent attached to the oxazole ring. Benzoxazoles are heterocyclic compounds containing fused benzene and oxazole rings, which are known for their diverse pharmacological properties, including antimicrobial, anti-inflammatory, and antitumor activities .

Synthetic routes for benzoxazole derivatives often involve cyclization reactions, as demonstrated in the preparation of related compounds. For example, 2-cyanoamine benzoxazole intermediates can be synthesized via reactions with sodium nitrite and CuCN, followed by tetrazole ring formation using sodium azide .

Properties

Molecular Formula

C10H9ClN2O

Molecular Weight

208.64 g/mol

IUPAC Name

5-[(2-chlorophenyl)methyl]-1,3-oxazol-2-amine

InChI

InChI=1S/C10H9ClN2O/c11-9-4-2-1-3-7(9)5-8-6-13-10(12)14-8/h1-4,6H,5H2,(H2,12,13)

InChI Key

LRPSVMSDUYIJFB-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C(=C1)CC2=CN=C(O2)N)Cl

Origin of Product

United States

Comparison with Similar Compounds

Structural and Functional Analogues

The following table summarizes key structural analogues of 5-(2-Chloro-benzyl)-oxazol-2-ylamine, highlighting differences in substitution patterns, heterocycles, and biological activities:

Compound Name Substitution Pattern Heterocycle Molecular Formula Key Activities References
5-(2-Chloro-benzyl)-oxazol-2-ylamine 2-Cl on benzyl group Oxazole C₁₀H₉ClN₂O Antimicrobial, Anti-inflammatory
5-(3-Chloro-phenyl)-oxazol-2-ylamine 3-Cl on phenyl ring Oxazole C₉H₇ClN₂O Antiviral, Antifungal
5-(2-Chloro-benzyl)-thiazol-2-ylamine 2-Cl on benzyl group Thiazole C₁₀H₉ClN₂S Anticancer, Antibacterial
5-(5,7-Dichloro-benzooxazol-2-yl)-2-methyl-phenylamine 5,7-Cl; 2-Me on phenylamine Benzooxazole C₁₄H₁₀Cl₂N₂O Enhanced Lipophilicity, Antitumor

Key Differences and Implications

Substitution Position (Chloro Group): The 2-chloro substitution in 5-(2-Chloro-benzyl)-oxazol-2-ylamine provides steric hindrance and electronic effects that may enhance binding to hydrophobic pockets in target proteins.

Heterocycle Variation (Oxazole vs. Thiazole):

  • Replacing the oxazole oxygen with sulfur in 5-(2-Chloro-benzyl)-thiazol-2-ylamine introduces a larger, more polarizable sulfur atom. This modification can increase metabolic stability and alter interactions with enzymes like cytochrome P450, contributing to its anticancer activity .

Multi-Substituted Derivatives:

  • The dichloro and methyl groups in 5-(5,7-Dichloro-benzooxazol-2-yl)-2-methyl-phenylamine enhance lipophilicity, improving membrane permeability and antitumor potency. However, these substitutions may also reduce aqueous solubility, necessitating formulation optimization .

Spectroscopic and Computational Insights

  • Vibrational Spectroscopy: Density functional theory (DFT) studies on chloro-benzyl derivatives, such as 2-hydroxy-3-methoxy-N-(2-chloro-benzyl)-benzaldehyde-imine, reveal that the 2-chloro substitution stabilizes the molecular structure through intramolecular hydrogen bonding, as evidenced by FT-IR and FT-Raman spectra .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.